![molecular formula C10H24Cl2N2O B6192345 [1-(2-amino-2-methylpropyl)piperidin-4-yl]methanol dihydrochloride CAS No. 2648947-47-9](/img/new.no-structure.jpg)
[1-(2-amino-2-methylpropyl)piperidin-4-yl]methanol dihydrochloride
Overview
Description
[1-(2-amino-2-methylpropyl)piperidin-4-yl]methanol dihydrochloride: is a chemical compound with the molecular formula C10H24Cl2N2O and a molecular weight of 259.2.
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method includes the cyclization of appropriate precursors in the presence of catalysts such as iron complexes . The reaction conditions often involve the use of phenylsilane to promote the formation and reduction of imine intermediates .
Industrial Production Methods
Industrial production methods for this compound are designed to be efficient and cost-effective. These methods often involve multicomponent reactions and the use of hydrogenation, cyclization, and amination techniques . The scalability of these methods ensures that the compound can be produced in large quantities for various applications.
Chemical Reactions Analysis
Types of Reactions
[1-(2-amino-2-methylpropyl)piperidin-4-yl]methanol dihydrochloride undergoes several types of chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents to convert the hydroxyl group to a carbonyl group.
Reduction: Reduction reactions can be used to convert carbonyl groups back to hydroxyl groups.
Substitution: The amino group can participate in substitution reactions, where it is replaced by other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions . The reaction conditions often involve controlled temperatures and pH levels to ensure the desired transformations.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield ketones or aldehydes, while substitution reactions can introduce a variety of functional groups, leading to diverse derivatives .
Scientific Research Applications
[1-(2-amino-2-methylpropyl)piperidin-4-yl]methanol dihydrochloride has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including its effects on various cellular processes.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.
Industry: The compound is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of [1-(2-amino-2-methylpropyl)piperidin-4-yl]methanol dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can modulate various signaling pathways, including those involved in cellular metabolism and stress responses . Its effects are mediated through binding to specific receptors or enzymes, leading to changes in cellular functions .
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other piperidine derivatives such as:
- 1-(4-fluorobenzyl)piperidin-4-yl]methanol
- 1-(3,4-dichlorobenzyl)piperidin-4-yl]methanol
- 1-(4-bromobenzyl)piperidin-4-yl]methanol
Uniqueness
What sets [1-(2-amino-2-methylpropyl)piperidin-4-yl]methanol dihydrochloride apart from these similar compounds is its unique combination of functional groups, which confer distinct chemical and biological properties . This uniqueness makes it a valuable compound for various research and industrial applications.
Properties
CAS No. |
2648947-47-9 |
|---|---|
Molecular Formula |
C10H24Cl2N2O |
Molecular Weight |
259.2 |
Purity |
95 |
Origin of Product |
United States |
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